5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one

• Molecular Formula: C9H16N4O2
• Molecular Weight: 212.25 g/mol
• IUPAC Name: 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one
• InChI: InChI=1S/C9H16N4O2/c1-7(2)15-5-3-4-10-8-6-11-13-9(14)12-8/h6-7H,3-5H2,1-2H3,(H2,10,12,13,14)
• InChI Key: QIIZXEMFLMJFAX-UHFFFAOYSA-N
• SMILES: CC(C)OCCCNC1=NC(=O)NN=C1

Description

5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one is a chemical compound that has gained significant attention in scientific research. It belongs to the class of triazine compounds and is commonly used in various applications, including pharmaceuticals, agriculture, and material science.

Mechanism of Action

The mechanism of action of 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one is not clearly understood. However, it is believed to work by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids, which results in the death of cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one are not well-documented. However, studies have shown that it has low toxicity levels and does not cause any significant physiological effects in animals.

Advantages and Limitations for Lab Experiments

One of the significant advantages of 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one is its high yield during synthesis. It is also relatively easy to synthesize, making it readily available for research purposes. However, one of the limitations is the lack of understanding of its mechanism of action and its biochemical and physiological effects.

Future Directions

There are several future directions for 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one. One of the significant areas of research is the development of new drugs using 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one as a drug intermediate. Additionally, further studies are required to understand its mechanism of action and its biochemical and physiological effects. Another area of research is the synthesis of new materials using 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one as a starting compound.
Conclusion:
In conclusion, 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one is a versatile compound that has gained significant attention in scientific research. Its synthesis method is relatively easy, and it has shown potential in various scientific research applications. However, further studies are required to understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one involves the reaction between 3-(chloropropyl) amine hydrochloride and cyanuric chloride in the presence of a base. The reaction results in the formation of 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one as a white solid with a high yield.

Scientific Research Applications

The 5-(3-propan-2-yloxypropylamino)-2H-1,2,4-triazin-3-one has shown potential in various scientific research applications. One of the significant applications is in the field of pharmaceuticals, where it is used as a drug intermediate in the synthesis of various drugs. It is also used as a herbicide in agriculture to control weeds. Additionally, it is used in the material science field to synthesize new materials with unique properties.